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Compound of Interest

Compound Name: 2-Bromo-1,1-difluoroethane

Cat. No.: B1266208

This guide provides a comprehensive overview of the core physicochemical properties of 2-
Bromo-1,1-difluoroethane, tailored for researchers, scientists, and professionals in drug
development.

Physicochemical Properties of 2-Bromo-1,1-
difluoroethane

2-Bromo-1,1-difluoroethane is a halogenated hydrocarbon with the chemical formula
C2H3BrF2.[1][2] It is a colorless liquid at room temperature.[2] The compound is also known by
its CAS number 359-07-9.[1][2][3][4]

Quantitative Data Summary

The key quantitative properties of 2-Bromo-1,1-difluoroethane are summarized in the table
below for easy reference and comparison.
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Property Value

Molecular Formula C2H3BrF2

Molecular Weight 144.95 g/mol [1][2][3][5]
Density 1.824 g/mL at 18 °C[1]
Boiling Point 57 °C to 57.3 °C[1]
Melting Point -74.9 °C to -75 °C[1]
Refractive Index 1.394[1]

Logical Relationship Diagram

The following diagram illustrates the relationship between the compound's name, its elemental
composition, and the resulting molecular formula and weight.
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2-Bromo-1,1-difluoroethane

is composed of

Elemental Composition

l

Carbon (C)
Hydrogen (H)
Bromine (Br)

Fluorine (F)

Molecular Formula
C2H3BrF2

Molecular Weight
~144.95 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Bromo-1,1-
difluoroethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266208#2-bromo-1-1-difluoroethane-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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